N'-(4-ethoxy-3-methoxybenzylidene)naphtho[2,1-b]furan-2-carbohydrazide

• Molecular Formula: C23H20N2O4
• Molecular Weight: 388.4 g/mol
• IUPAC Name: N-[(E)-(4-ethoxy-3-methoxyphenyl)methylideneamino]benzo[e][1]benzofuran-2-carboxamide
• InChI: InChI=1S/C23H20N2O4/c1-3-28-20-10-8-15(12-21(20)27-2)14-24-25-23(26)22-13-18-17-7-5-4-6-16(17)9-11-19(18)29-22/h4-14H,3H2,1-2H3,(H,25,26)/b24-14+
• InChI Key: QYMXBQNYQCKJBC-ZVHZXABRSA-N
• Isomeric SMILES: CCOC1=C(C=C(C=C1)/C=N/NC(=O)C2=CC3=C(O2)C=CC4=CC=CC=C43)OC
• SMILES: CCOC1=C(C=C(C=C1)C=NNC(=O)C2=CC3=C(O2)C=CC4=CC=CC=C43)OC

Description

N'-(4-ethoxy-3-methoxybenzylidene)naphtho[2,1-b]furan-2-carbohydrazide, also known as ENFC, is a synthetic compound that has gained attention in recent years due to its potential applications in scientific research. ENFC belongs to the class of hydrazones, which are organic compounds that contain a nitrogen-nitrogen double bond.

Mechanism of Action

The mechanism of action of N'-(4-ethoxy-3-methoxybenzylidene)naphtho[2,1-b]furan-2-carbohydrazide involves the inhibition of the activity of enzymes involved in cell growth and proliferation. N'-(4-ethoxy-3-methoxybenzylidene)naphtho[2,1-b]furan-2-carbohydrazide has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. This inhibition leads to the accumulation of DNA damage and ultimately induces apoptosis in cancer cells. N'-(4-ethoxy-3-methoxybenzylidene)naphtho[2,1-b]furan-2-carbohydrazide has also been shown to inhibit the activity of protein kinase C, an enzyme that is involved in cell signaling pathways.
Biochemical and Physiological Effects:
N'-(4-ethoxy-3-methoxybenzylidene)naphtho[2,1-b]furan-2-carbohydrazide has been shown to have several biochemical and physiological effects. In vitro studies have demonstrated that N'-(4-ethoxy-3-methoxybenzylidene)naphtho[2,1-b]furan-2-carbohydrazide inhibits the growth of cancer cells, reduces the activity of enzymes involved in cell proliferation, and induces apoptosis. N'-(4-ethoxy-3-methoxybenzylidene)naphtho[2,1-b]furan-2-carbohydrazide has also been shown to have antibacterial and antifungal properties. In vivo studies have demonstrated that N'-(4-ethoxy-3-methoxybenzylidene)naphtho[2,1-b]furan-2-carbohydrazide has a low toxicity profile and does not cause significant side effects.

Advantages and Limitations for Lab Experiments

N'-(4-ethoxy-3-methoxybenzylidene)naphtho[2,1-b]furan-2-carbohydrazide has several advantages for use in lab experiments. It is a synthetic compound that can be easily synthesized in high yields and purity. N'-(4-ethoxy-3-methoxybenzylidene)naphtho[2,1-b]furan-2-carbohydrazide has a high stability and can be stored for long periods of time without degradation. Additionally, N'-(4-ethoxy-3-methoxybenzylidene)naphtho[2,1-b]furan-2-carbohydrazide has a low toxicity profile and does not cause significant side effects. However, one limitation of N'-(4-ethoxy-3-methoxybenzylidene)naphtho[2,1-b]furan-2-carbohydrazide is that it has limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of N'-(4-ethoxy-3-methoxybenzylidene)naphtho[2,1-b]furan-2-carbohydrazide. One area of research is the development of new drugs for the treatment of cancer. N'-(4-ethoxy-3-methoxybenzylidene)naphtho[2,1-b]furan-2-carbohydrazide has shown promising results in inhibiting the growth of cancer cells and inducing apoptosis, making it a potential candidate for further drug development. Another area of research is the development of new fluorescent probes for the detection of metal ions. N'-(4-ethoxy-3-methoxybenzylidene)naphtho[2,1-b]furan-2-carbohydrazide has shown potential as a fluorescent probe, and further studies could lead to the development of new probes with increased sensitivity and selectivity. Additionally, further studies could investigate the antibacterial and antifungal properties of N'-(4-ethoxy-3-methoxybenzylidene)naphtho[2,1-b]furan-2-carbohydrazide and its potential use in the development of new antibiotics and antifungal agents.

Synthesis Methods

N'-(4-ethoxy-3-methoxybenzylidene)naphtho[2,1-b]furan-2-carbohydrazide can be synthesized through a multistep reaction involving the condensation of 4-ethoxy-3-methoxybenzaldehyde and naphtho[2,1-b]furan-2-carbohydrazide in the presence of an acid catalyst. The product is then purified through recrystallization to obtain pure N'-(4-ethoxy-3-methoxybenzylidene)naphtho[2,1-b]furan-2-carbohydrazide. The synthesis of N'-(4-ethoxy-3-methoxybenzylidene)naphtho[2,1-b]furan-2-carbohydrazide has been optimized to achieve high yields and purity, making it a suitable compound for scientific research.

Scientific Research Applications

N'-(4-ethoxy-3-methoxybenzylidene)naphtho[2,1-b]furan-2-carbohydrazide has been studied for its potential applications in various scientific fields. One of the most promising applications of N'-(4-ethoxy-3-methoxybenzylidene)naphtho[2,1-b]furan-2-carbohydrazide is in the development of new drugs for the treatment of cancer. N'-(4-ethoxy-3-methoxybenzylidene)naphtho[2,1-b]furan-2-carbohydrazide has been shown to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. Additionally, N'-(4-ethoxy-3-methoxybenzylidene)naphtho[2,1-b]furan-2-carbohydrazide has been studied for its potential use as a fluorescent probe for the detection of metal ions. N'-(4-ethoxy-3-methoxybenzylidene)naphtho[2,1-b]furan-2-carbohydrazide has also been investigated for its antibacterial and antifungal properties.